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Compound of Interest

Compound Name: Ethephon-13C2

Cat. No.: B15548816

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ethephon-13C2 is the isotopically labeled version of Ethephon. Due to the limited
availability of specific safety and toxicological data for the labeled compound, this guide
primarily refers to the data for unlabeled Ethephon. The isotopic labeling is not expected to
significantly alter the chemical's hazardous properties. This product is intended for research
use only and is not for human or veterinary use.

Chemical and Physical Properties

Ethephon-13C2 is a stable isotope-labeled version of Ethephon, a widely used plant growth
regulator. In plants, Ethephon is converted to ethylene, a potent natural plant hormone that
influences numerous physiological processes.
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Property Value References

) (2-chloroethyl-13C2)-
Chemical Name T [1]
Phosphonic acid

Molecular Formula 13C2HeCIOsP [1]

Molecular Weight 146.48 g/mol [1]

White to off-white crystalline
Appearance , [2][3]
solid or waxy powder

Melting Point 74-75 °C [2][4][5]

Water Solubility Readily soluble [4]

Readily soluble in methanol,
ethanol, isopropanol, acetone,
o and other polar organic
Solubility in Other Solvents ] ] [4]
solvents. Slightly soluble in
non-polar solvents like

benzene and toluene.

) Acidic, in the range of 1.5 to
pH of Aqueous Solution 20 [31[6]

Stable in acidic conditions
(below pH 3.5-4.0) but

Decomposition decomposes in alkaline [2][6]
conditions (above pH 5) to

release ethylene gas.

Hazard Identification and Safety Precautions

Ethephon is classified as corrosive and can cause severe skin burns and eye damage. It is
also harmful if swallowed or inhaled, and toxic in contact with skin.
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Hazard Class

GHS Classification

Precautionary
Statements

References

Acute Oral Toxicity

Category 4

H302: Harmful if

swallowed

[5117]

Acute Dermal Toxicity

Category 3

H311: Toxic in contact

with skin

[5117]

Skin

Corrosion/Irritation

Category 1C

H314: Causes severe
skin burns and eye

damage

[5117]

Acute Inhalation

H332: Harmful if

Category 4 5][7

Toxicity Jor inhaled BI7]
H411: Toxic to aquatic

Aquatic Hazard Chronic 2 life with long lasting [51[7]

effects

Personal Protective Equipment (PPE) and Handling:

Ventilation: Use only in a well-ventilated area.[8]

Eye Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Wear chemical-resistant gloves (e.g., rubber, PVC, or viton), a chemical-

resistant apron, long-sleeved shirt, long pants, and chemical-resistant footwear plus socks.

[O][10][11]

Respiratory Protection: If engineering controls are not feasible or if high concentrations of

mist or vapor are generated, use an approved vapor respirator.[9]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[10][12] Contaminated clothing should be removed immediately and

washed before reuse.[10]

Storage and Disposal:
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» Storage: Store in a cool, dry, well-ventilated place in the original, tightly closed container.[10]
[11][12] Keep away from direct sunlight and protect from frost.[12] Store locked up and out of
reach of children.[9][10]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[9]

Toxicological Information

The toxicological data for Ethephon is summarized below. It is important to handle Ethephon-
13C2 with the same precautions.

Endpoint Species Value References
Acute Oral LD50 Rat 1564 - 4229 mg/kg [41[13]

Acute Dermal LD50 Rabbit 983 mg/kg [13]

Acute Inhalation LC50 Rat 3.26 mg/L [13]

No dose-related
) o evidence of
Carcinogenicity Mouse ) o [4]
carcinogenicity/oncog

enicity reported.

o Salmonella No mutagenic effect
Mutagenicity ] ] [4]
typhimurium observed.
NOEL for teratogenic
Developmental i
o Rat effects is 600 [4]
Toxicity
mg/kg/day.
Developmental ) NOEL was reported to
o Rabbit [4]
Toxicity be 50 mg/kg/day.

Experimental Protocols and Applications

Ethephon-13C2 is primarily used as an internal standard or for tracer studies in metabolic and
environmental fate research. The methodologies below are derived from studies using
unlabeled or other isotopically labeled Ethephon and can be adapted for Ethephon-13C2.
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General Experimental Workflow

The following diagram illustrates a general workflow for conducting a plant-based experiment
with Ethephon-13C2 to study its metabolic fate.

General Experimental Workflow with Ethephon-13C2
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Caption: A generalized workflow for studying the metabolism of Ethephon-13C2 in plants.
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Example Protocol: Metabolic Fate Study in Plants

This protocol is adapted from studies on the metabolism of radiolabeled Ethephon in plants.

Preparation of Treatment Solution:

o Dissolve a known amount of Ethephon-13C2 in an appropriate solvent (e.qg., distilled
water or a buffered solution). The concentration will depend on the specific experimental
goals. For example, concentrations ranging from 50 uM to 200 uM have been used in
metabolic studies on Chlorella vulgaris.[13]

o Plant Application:

o Apply the Ethephon-13C2 solution to the plants. This can be done via foliar spray for
studies on leaf uptake and metabolism, or as a soil drench for root uptake studies. Ensure
even application.

e Incubation and Sampling:
o Grow the treated plants under controlled environmental conditions.

o Collect plant tissues (e.g., leaves, stems, roots) and surrounding media (e.g., soil) at
various time points after application (e.g., 0, 2, 7, 14 days).

o Metabolite Extraction:
o Homogenize the collected samples.

o Extract metabolites using a suitable solvent system. The choice of solvent will depend on
the polarity of the expected metabolites.

e Analysis:

o Analyze the extracts using analytical techniques such as Liquid Chromatography-Mass
Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to separate,
identify, and quantify Ethephon-13C2 and its metabolites. The presence of the 13C label
will aid in distinguishing Ethephon-derived metabolites from the plant's natural
metabolome.
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Mechanism of Action: The Ethylene Signaling
Pathway

Ethephon's primary mode of action is the release of ethylene gas, which then initiates a
signaling cascade within the plant cell. The simplified canonical ethylene signaling pathway,
primarily elucidated in Arabidopsis thaliana, is depicted below.
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Simplified Ethylene Signaling Pathway
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Caption: A diagram illustrating the ethylene signaling pathway in the absence and presence of
ethylene.

In the absence of ethylene, the receptors (like ETR1 and ERS1) are active and stimulate the
protein kinase CTR1.[11][12][14] CTR1, in turn, inactivates the downstream component EIN2.
[11][12][14] This leads to the degradation of transcription factors EIN3 and EIL1, and ethylene
response genes are not expressed.[14]

When ethylene (released from Ethephon) is present, it binds to the receptors, inactivating
them.[11][12][14] This leads to the inactivation of CTR1.[11][12][14] As a result, EIN2 is no
longer repressed, and its C-terminal portion is cleaved and translocates to the nucleus.[9][14]
In the nucleus, it stabilizes the EIN3 and EIL1 transcription factors, which then activate the
expression of ethylene-responsive genes, leading to various physiological effects such as fruit
ripening, leaf senescence, and flowering.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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